Cas no 1428367-00-3 (3-(thiophen-2-yl)-4-{[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid)

• Product Name: 3-(thiophen-2-yl)-4-{[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid
• CAS No: 1428367-00-3
• MF: C₁₅H₁₇NO₃S₂
• MW: 323.430381536484
• CID: 5403766
• Update Time: 2025-05-20

3-(thiophen-2-yl)-4-{[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• β-[2-Oxo-2-[[2-(2-thienyl)ethyl]amino]ethyl]-2-thiophenepropanoic acid
• 3-(thiophen-2-yl)-4-{[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C15H17NO3S2/c17-14(16-6-5-12-3-1-7-20-12)9-11(10-15(18)19)13-4-2-8-21-13/h1-4,7-8,11H,5-6,9-10H2,(H,16,17)(H,18,19)
• InChI Key： MBRFSDVGYDZIJJ-UHFFFAOYSA-N
• SMILES： C1(C(CC(=O)NCCC2SC=CC=2)CC(O)=O)SC=CC=1

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.6±50.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Additional information on 3-(thiophen-2-yl)-4-{[2-(thiophen-2-yl)ethyl]carbamoyl}butanoic acid

3-(Thiophen-2-yl)-4-{[2-(Thiophen-2-yl)ethyl]carbamoyl}butanoic Acid: A Comprehensive Overview

3-(Thiophen-2-yl)-4-{[2-(Thiophen-2-yl)ethyl]carbamoyl}butanoic acid is a compound with the CAS number 1428367-00-3, which has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is characterized by its thiophene rings, which are aromatic heterocycles containing sulfur atoms, and its carboxylic acid functionality, making it a versatile molecule for chemical synthesis and biological studies.

The molecule's structure includes a thiophene ring at the 2-position, which is known for its stability and ability to participate in various chemical reactions. The presence of two thiophene groups in the molecule enhances its electronic properties, making it an interesting candidate for studies in materials science and pharmacology. Recent research has focused on the synthesis of this compound using novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which have improved the efficiency and scalability of its production.

One of the key areas of interest for 3-(Thiophen-2-yl)-4-{[2-(Thiophen-2-yl)ethyl]carbamoyl}butanoic acid is its potential application in drug discovery. The compound's carboxylic acid group can be modified to create bioactive molecules with specific therapeutic effects. For instance, researchers have explored its use as a precursor for peptide synthesis, where the carboxylic acid group can be converted into an activated ester or amide for coupling reactions. This has led to the development of novel peptide-based drugs with improved bioavailability and efficacy.

In addition to its role in drug discovery, this compound has also been studied for its electronic properties. The thiophene rings in the molecule contribute to its conjugation, making it a potential candidate for use in organic electronics. Recent studies have investigated its application as a component in organic photovoltaic cells (OPVs), where it has shown promise as a hole transport material due to its ability to facilitate charge separation and transport. These findings highlight the versatility of this compound across multiple disciplines.

The synthesis of 3-(Thiophen-2-yl)-4-{[2-(Thiophen-2-yl)ethyl]carbamoyl}butanoic acid involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the preparation of intermediate compounds, such as thiophene derivatives, which are then subjected to coupling reactions to form the final product. Advances in catalytic chemistry have enabled researchers to optimize these reactions, reducing reaction times and minimizing by-products.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it a safer choice for applications where environmental impact is a concern. Furthermore, its low toxicity profile has been confirmed through acute toxicity tests, which are essential for ensuring safe handling during industrial processes.

In conclusion, 3-(Thiophen-2-yl)-4-{[2-(Thiophen-2-yl)ethyl]carbamoyl}butanoic acid (CAS No: 1428367-00-3) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with advancements in synthetic methodologies and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the development of innovative materials and therapeutic agents.